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Compound of Interest

Compound Name: (+)-Metconazole

Cat. No.: B1254978

An In-depth Technical Guide to (+)-Metconazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metconazole is a broad-spectrum triazole fungicide utilized for controlling a range of fungal
diseases in crops.[1][2] It functions as a systemic fungicide, inhibiting the biosynthesis of
ergosterol, an essential component of fungal cell membranes.[2][3][4] This guide provides a
comprehensive overview of the chemical structure and properties of (+)-metconazole, with a
focus on its technical specifications for research and development applications.

Chemical Structure and Identification

Metconazole possesses two chiral centers, resulting in four distinct stereocisomers.[5][6][7] The
commercial product is typically a mixture of these isomers.[8] The cis-isomers, a racemic
mixture of (1R, 5S) and (1S, 5R) configurations, are reported to be more biologically active than
the trans-isomers.[7][8] Specifically, the (1S, 5R) isomer has been identified as the most
bioactive form.[4]

Table 1: Chemical Identifiers for Metconazole

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1254978?utm_src=pdf-interest
https://www.benchchem.com/product/b1254978?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35278556/
https://wap.guidechem.com/encyclopedia/metconazole-dic30102.html
https://wap.guidechem.com/encyclopedia/metconazole-dic30102.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5332939.htm
https://journals.iucr.org/e/issues/2025/05/00/vm2312/vm2312.pdf
https://www.benchchem.com/product/b1254978?utm_src=pdf-body
https://www.proquest.com/openview/79890cb05f4d7bb0fc832d3a56973594/1?pq-origsite=gscholar&cbl=54151
https://www.proquest.com/openview/79890cb05f4d7bb0fc832d3a56973594/1.pdf?pq-origsite=gscholar&cbl=54151
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/451.htm
https://www.drugfuture.com/chemdata/metconazole.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/451.htm
https://www.drugfuture.com/chemdata/metconazole.html
https://journals.iucr.org/e/issues/2025/05/00/vm2312/vm2312.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference

5-[(4-chlorophenyl)methyl]-2,2-
IUPAC Name dimethyl-1-(1,2,4-triazol-1- [O1[10][11]
ylmethyl)cyclopentan-1-ol

CAS Number 125116-23-6 [3][8][91[12][13][14]
Chemical Formula C17H22CINsO [Bl91[12][14][15]
Molecular Weight 319.83 g/mol [Bl[12][14][15]
InChi Key XWPZUHJBOLQNMN- [10[14]

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of metconazole are crucial for its formulation, application,
and environmental fate.

Table 2: Physical Properties of Metconazole

Property Value Reference

) White, odorless crystalline
Physical State id [3]
soli

100 - 114 °C (mixture of

Melting Point isomers) [3][8][13][16]
113 - 114 °C (cis-form) [8]

90 - 92 °C (trans-form) [8]

Boiling Point Approximately 285 °C [31[13]
Vapor Pressure 1.23 x 107> Pa (at 20 °C) [3]

Relative Density 1.14 - 1.307 (at 20 °C) [3][16]

Table 3: Solubility and Partition Coefficients of Metconazole
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Property Value Reference
Solubility in Water (20 °C) 15 - 30.4 mg/L [3B1181[17]
18.7 + 1.0 mg/L (cis-isomer) [16]

13.6 + 1.7 mg/L (trans-isomer) [16]

Solubility in Organic Solvents

(20 °C)

Acetone 238.9-363 g/L [3][17]
Dichloromethane 481 g/L [17]
Ethyl Acetate 260 g/L [17]
Hexane 1.40 g/L [17]
Methanol 235-403 g/L [31[17]
2-Propanol 132 g/L [17]
Toluene 103 g/L [17]
Partition Coefficient (log Kow) 3.85 (at 25 °C) [31[17]
Dissociation Constant (pKa) pKal = 1.08, pKa2 = 11.38 [17]

Biological Activity and Mode of Action

Metconazole's fungicidal activity stems from its ability to inhibit the C14-demethylase enzyme,

which is critical in the ergosterol biosynthesis pathway in fungi.[3][4][9] Ergosterol is a vital

component of the fungal cell membrane, and its disruption leads to cell death.
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Caption: Inhibition of the ergosterol biosynthesis pathway by metconazole.

Toxicology Summary

Table 4: Toxicological Data for Metconazole

Endpoint

Value

Reference

Oral Acute Reference Dose

(RfDoa)

0.3 mg/kg-day

[9]

Oral Chronic Reference Dose

(RfDoc)

0.04 mg/kg-day

[°]

Acute Tox. 4 (Oral), Repr. 2,

Hazard Classifications

Aquatic Chronic 2

Hazard Statements

H302: Harmful if
swallowedH361d: Suspected
of damaging the unborn
childH411: Toxic to aquatic life

with long lasting effects

[3]

Experimental Protocols
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Analytical Method for Metconazole Residue Analysis in

Water

This protocol is based on the principles outlined in BASF Analytical Method No. D1501/01 for
the determination of metconazole residues in drinking and surface water.[18]

1. Principle: Residues of metconazole are quantified using High-Performance Liquid
Chromatography (HPLC) coupled with electrospray ionization tandem mass spectrometry
(MS/MS).[18]

2. Reagents and Materials:

e Metconazole analytical standard
e Methanol, HPLC grade

e Formic acid, concentrated

e Water, HPLC grade

e Volumetric flasks

o Pipettes

» Sonicator/Vortex mixer

3. Standard Preparation:

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of the metconazole reference standard
into a 10 mL volumetric flask. Dissolve and dilute to the mark with methanol. Ensure
complete dissolution by sonication or vortexing.[18] This solution is stable for at least 3
months when stored under refrigeration.[18]

» Working Solutions: Prepare a series of calibration standards by serial dilution of the stock
solution with an appropriate solvent mixture (e.g., 0.1% formic acid in methanol).[18]

4. Sample Preparation:
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Water samples are typically analyzed directly or after a simple filtration step.
. LC-MS/MS Analysis:
HPLC System: A standard HPLC system capable of gradient elution.

Mass Spectrometer: A tandem mass spectrometer with an electrospray ionization (ESI)

source.

Detection: Monitor the ion transitions for metconazole. The primary transition for
guantification is typically m/z 320 -> 70, with a confirmatory transition at m/z 322 -> 70.[18]

Quantification: Calculate the concentration of metconazole in the samples by comparing the
peak areas to those of the external calibration standards.[18]

Preparation

Prepare Stock Solution
(2 mg/mL in Methanol)

i Analysis
Prepare Calibration Standards Prepare Water Sample
(Serial Dilution) (e.g., Filtration)

i

# Injectinto LC-MS/MS

i

Acquire Data
(Monitor m/z 320 -> 70)

'

Quantify against
Calibration Curve
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Caption: General workflow for the analysis of metconazole in water samples.

Conclusion

This technical guide provides essential data on the chemical structure, physicochemical
properties, biological activity, and analytical methodology for (+)-metconazole. The information
compiled herein serves as a valuable resource for researchers, scientists, and professionals
involved in the development and assessment of this important fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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